Cas no 883535-45-3 (1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine)

• Product Name: 1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine
• CAS No: 883535-45-3
• MF: C₁₄H₁₄F₂N₂O
• MW: 264.270570278168
• MDL: MFCD06800565
• CID: 4718389
• Update Time: 2025-07-22

1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(DIFLUOROMETHOXY)PHENYL]-N-(PYRIDIN-3-YLMETHYL)METHANAMINE
• {[4-(difluoromethoxy)phenyl]methyl}(pyridin-3-ylmethyl)amine
• BB 0220079
• 1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine

• MDL： MFCD06800565
• Inchi： 1S/C14H14F2N2O/c15-14(16)19-13-5-3-11(4-6-13)8-18-10-12-2-1-7-17-9-12/h1-7,9,14,18H,8,10H2
• InChI Key： GABBYDPVJJDXIW-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CNCC1C=NC=CC=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 246
• XLogP3: 2.6
• Topological Polar Surface Area: 34.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine

Introduction to 1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine (CAS No. 883535-45-3) and Its Emerging Applications in Chemical Biology

The compound 1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine (CAS No. 883535-45-3) represents a fascinating molecule with significant potential in the realm of chemical biology and drug discovery. Its unique structural features, comprising a difluoromethoxy substituent on a phenyl ring and a pyridin-3-ylmethyl side chain, make it an intriguing candidate for further exploration. This introduction delves into the molecular characteristics, synthetic pathways, and the latest research applications of this compound.

The presence of the difluoromethoxy group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in drug-like molecules. This moiety has been extensively studied in medicinal chemistry due to its ability to modulate electronic properties and improve pharmacokinetic profiles. In contrast, the pyridin-3-ylmethyl moiety introduces a nitrogen-rich scaffold that can engage with biological targets such as enzymes and receptors through hydrogen bonding or π-stacking interactions. The combination of these structural elements suggests that this compound may exhibit multifaceted biological activity.

Recent advances in computational chemistry have enabled more precise predictions of the pharmacological properties of such molecules. Virtual screening approaches, combined with molecular dynamics simulations, have been employed to evaluate the binding interactions of 1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine with potential targets. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents, particularly in the treatment of neurological disorders and inflammatory conditions.

In vitro studies have begun to unravel the mechanistic basis of its biological effects. Initial experiments suggest that this compound may interact with monoamine oxidase (MAO) enzymes, which are implicated in the pathogenesis of depression and other neurodegenerative diseases. The difluoromethoxy group appears to play a critical role in modulating the enzyme's activity by influencing substrate binding kinetics. Additionally, the pyridin-3-ylmethyl side chain may contribute to allosteric regulation, further enhancing its therapeutic potential.

The synthesis of this compound has been optimized for scalability and purity, ensuring that it meets the stringent requirements for preclinical and clinical investigations. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the core aromatic ring system efficiently. The introduction of the difluoromethoxy group has been achieved through nucleophilic aromatic substitution reactions under controlled conditions, while the pyridin-3-ylmethyl moiety was incorporated via reductive amination strategies.

One of the most exciting aspects of this compound is its potential in combination therapy regimens. Preliminary data indicate that it may synergize with existing treatments for chronic diseases by targeting multiple pathways simultaneously. For instance, its interaction with MAO enzymes could complement conventional antidepressants by modulating neurotransmitter levels more effectively. Furthermore, its ability to cross the blood-brain barrier suggests that it may be suitable for treating central nervous system disorders.

The development of novel analytical techniques has also contributed to a deeper understanding of this compound's behavior in biological systems. Mass spectrometry-based methods have been employed to monitor its degradation products and metabolites, providing insights into its pharmacokinetic profile. NMR spectroscopy has been instrumental in confirming its structural integrity throughout synthesis and purification processes.

Future research directions include exploring derivatives of this compound with modified substituents to enhance potency or selectivity. The versatility of its core structure allows for easy functionalization at multiple sites, enabling chemists to fine-tune its biological effects. Additionally, investigating its potential as an intermediate in larger drug molecules could open up new avenues for therapeutic development.

The broader implications of this research are significant for both academic and industrial settings. Academic institutions are leveraging this compound as a model system for teaching advanced concepts in organic synthesis and pharmacology. Meanwhile, pharmaceutical companies are evaluating its commercial viability as a lead compound for new drug candidates.

In conclusion,1-[4-(Difluoromethoxy)phenyl]-N-(pyridin-3-ylmethyl)methanamine (CAS No. 883535-45-3) is a promising molecule with diverse applications in chemical biology and drug discovery. Its unique structural features, coupled with emerging research findings, position it as a valuable tool for developing novel therapeutics targeting neurological and inflammatory diseases.